Myristoyl Pentapeptide-7
Description
Myristoyl Pentapeptide-7 is a synthetic peptide containing lysine and threonine residues. It is often used in personal care products as a conditioning agent.
Scientific Research Applications
1. Permeation Enhancement and Tight Junction Modulation
Myristoyl Pentapeptide-7, specifically in the form of a pentapeptide L-R5, has been shown to transiently increase the permeability of nasal epithelial cell layers. This allows paracellular transport of molecules up to 4 kDa. The peptide modulates tight junctions, comparable to other permeability enhancers. Its interaction with target proteins involves electrostatic interaction, and it is myristoylated for quick cell entry and onset of activity. However, its hydrophobic myristoyl rest can cause haemolysis, suggesting a need for structural optimization (Brunner & Borchard, 2022).
2. Substrate Specificity and Enzymatic Interaction
Myristoyl Pentapeptide-7's role in N-myristoylation has been studied, particularly in its interaction with N-myristoyltransferase (NMT). NMT catalyzes the addition of myristic acid to proteins. The peptide's structure is critical for its activity as a substrate or inhibitor of NMT, with a requirement for an amino-terminal glycine and specificity at the position of residue 5, affecting substrate binding (Towler et al., 1987).
3. Anticancer and Antimicrobial Applications
The myristoylation of antimicrobial peptides, such as myristoyl-CM4, has shown enhanced anticancer activity. It interacts with cell membranes and targets mitochondria in breast cancer cells. This modification increases membrane affinity toward cancer cells and induces mitochondrial dysfunction, leading to activation of apoptosis pathways (Li et al., 2018).
4. G-Protein Alpha-Subunit Expression and Association with Membranes
Myristoylation in G-protein alpha subunits has been examined, showing that this modification allows for continued association of the protein with the plasma membrane. This process is vital for the function of G proteins, which are integral in various cellular signaling pathways (Mumby et al., 1990).
5. Enhancement of Epithelial Permeability
A myristoylated peptide, L-R5, was identified as a partial inhibitor of intracellular protein kinase C and capable of modulating tight junctions in epithelial cells. This enhances drug permeation and has shown potential in non-toxic enhancement of epithelial paracellular permeability (Ragupathy et al., 2021).
6. Involvement in Immune Response
Myristoylation plays an essential role in various immune cell signaling cascades. It is a critical step in myelopoiesis, innate immune response, lymphopoiesis for T cells, and formation of the immunological synapse. Its role in human immunodeficiency virus infection and the virological synapse has also been highlighted (Udenwobele et al., 2017).
properties
storage |
Common storage 2-8℃, long time storage -20℃. |
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Origin of Product |
United States |
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